Cas no 1042777-03-6 (3-tert-Butyl-1-(piperidin-3-yl)urea)

• Product Name: 3-tert-Butyl-1-(piperidin-3-yl)urea
• CAS No: 1042777-03-6
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 6296867
• PubChem ID: 43210557
• Update Time: 2025-05-21

3-tert-Butyl-1-(piperidin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-719315
• 3-tert-Butyl-1-(piperidin-3-yl)urea
• 1042777-03-6

• Inchi： 1S/C10H21N3O/c1-10(2,3)13-9(14)12-8-5-4-6-11-7-8/h8,11H,4-7H2,1-3H3,(H2,12,13,14)
• InChI Key： QCIMGEFADJUJSD-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)NC1CNCCC1

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-tert-Butyl-1-(piperidin-3-yl)urea

Comprehensive Overview of 3-tert-Butyl-1-(piperidin-3-yl)urea (CAS No. 1042777-03-6): Properties, Applications, and Research Insights

3-tert-Butyl-1-(piperidin-3-yl)urea (CAS No. 1042777-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This urea derivative combines a tert-butyl group with a piperidine moiety, offering a versatile scaffold for drug discovery and material science. Its molecular formula, C10H21N3O, and precise stereochemistry make it a valuable intermediate in synthesizing bioactive molecules.

In recent years, the demand for piperidine-based compounds like 3-tert-Butyl-1-(piperidin-3-yl)urea has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently explore its hydrogen-bonding capacity and conformational flexibility, which are critical for modulating protein-ligand interactions. The compound’s CAS No. 1042777-03-6 is often cited in patents related to neurodegenerative disease research, aligning with growing public interest in Alzheimer’s and Parkinson’s treatments.

From a synthetic chemistry perspective, 3-tert-Butyl-1-(piperidin-3-yl)urea exemplifies the strategic use of urea linkages to enhance solubility and bioavailability. Its tert-butyl substituent contributes to steric hindrance, improving metabolic stability—a hot topic in medicinal chemistry optimization. Laboratories frequently employ this compound in high-throughput screening (HTS) campaigns, particularly for targets like G-protein-coupled receptors (GPCRs) and kinases.

Environmental and green chemistry trends have also influenced the study of urea derivatives. Innovations in catalytic synthesis methods for compounds such as 3-tert-Butyl-1-(piperidin-3-yl)urea aim to reduce waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a subject frequently queried in academic and industrial search engines.

Analytical characterization of CAS No. 1042777-03-6 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and stereochemical configuration, addressing common questions about compound validation in peer-reviewed studies. The compound’s logP value and pKa are additionally critical for ADME (Absorption, Distribution, Metabolism, Excretion) predictions, a key focus area for drug developers.

Beyond pharmaceuticals, 3-tert-Butyl-1-(piperidin-3-yl)urea finds niche applications in agrochemical research and material science. Its ability to form stable hydrogen-bonded networks makes it a candidate for designing supramolecular polymers—a trending topic in nanotechnology forums. Researchers also investigate its potential as a corrosion inhibitor or catalyst ligand, though these applications remain exploratory.

In summary, 3-tert-Butyl-1-(piperidin-3-yl)urea (CAS No. 1042777-03-6) represents a multifaceted compound bridging drug discovery, sustainable chemistry, and advanced materials. Its structural versatility and relevance to high-impact research areas ensure continued interest from both academia and industry. For those seeking detailed protocols or commercial sources, reputable suppliers often list it under fine chemical catalogs with stringent quality controls.